Cas no 91897-25-5 (7'-Hydroxyabscisic Acid)

• Product Name: 7'-Hydroxyabscisic Acid
• CAS No: 91897-25-5
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 2082509
• PubChem ID: 15694668
• Update Time: 2025-05-25

7'-Hydroxyabscisic Acid Chemical and Physical Properties

Names and Identifiers

• 6'-hydroxymethylabscisic acid
• 8'-hydroxy-ABA
• 8'-hydroxyabscisic acid
• 8'-hydroxy-abscisic acid
• Nigellic acid
• CS-0094776
• SCHEMBL16541462
• CHEMBL396834
• 7'-Hydroxy ABA
• DTXSID501313823
• HY-111975
• 91897-25-5
• DA-49977
• (2Z,4E)-5-[(1S)-1-hydroxy-2-(hydroxymethyl)-6,6-dimethyl-4-oxocyclohex-2-en-1-yl]-3-methylpenta-2,4-dienoic acid
• 7a(2)-Hydroxyabscisic acid
• 7'-Hydroxyabscisic Acid

• Inchi： 1S/C15H20O5/c1-10(6-13(18)19)4-5-15(20)11(9-16)7-12(17)8-14(15,2)3/h4-7,16,20H,8-9H2,1-3H3,(H,18,19)/b5-4+,10-6-/t15-/m1/s1
• InChI Key： ZGHRCSAIMSBFLK-IQSISOBESA-N
• SMILES： O[C@]1(/C=C/C(=C\C(=O)O)/C)C(CO)=CC(CC1(C)C)=O

Computed Properties

• Exact Mass: 280.13107373g/mol
• Monoisotopic Mass: 280.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Abscisic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Abscisic acids and derivatives

Additional information on 7'-Hydroxyabscisic Acid

7'-Hydroxyabscisic Acid: A Comprehensive Overview

7'-Hydroxyabscisic Acid (CAS No. 91897-25-5) is a naturally occurring phytohormone belonging to the abscisic acid (ABA) family. It plays a crucial role in plant stress responses, growth regulation, and development. Recent advancements in plant molecular biology have shed light on its intricate mechanisms of action, making it a subject of intense research interest in agriculture and biotechnology.

The chemical structure of 7'-Hydroxyabscisic Acid is characterized by a unique hydroxyl group at the 7' position, which distinguishes it from other ABA derivatives. This structural feature is pivotal in determining its bioactivity and selectivity in plant systems. Studies have revealed that this hydroxyl group enhances its ability to bind to specific receptors, thereby modulating stress signaling pathways more effectively than unmodified ABA.

Recent research has focused on the bioactivity of 7'-Hydroxyabscisic Acid in various plant species under abiotic stress conditions such as drought, salinity, and extreme temperatures. Findings indicate that it significantly improves plant tolerance to these stresses by regulating key genes involved in osmotic adjustment and antioxidant defense mechanisms. For instance, a study published in *Plant Physiology* demonstrated that exogenous application of 7'-Hydroxyabscisic Acid enhanced drought tolerance in wheat by upregulating the expression of stress-responsive genes like *WRKY* and *NAC* transcription factors.

The synthesis and characterization of 7'-Hydroxyabscisic Acid have also been areas of active research. Scientists have developed novel synthetic routes using enzymatic modifications and chemical derivatization techniques to produce this compound at scale. These advancements have facilitated its use in large-scale agricultural trials, where it has shown promise as a bio-stress enhancer for crops grown in marginal environments.

In terms of applications, 7'-Hydroxyabscisic Acid holds significant potential in sustainable agriculture. Its ability to enhance stress tolerance without adverse effects on crop yield makes it an attractive alternative to traditional chemical pesticides and fertilizers. Moreover, its role in post-harvest management has been explored, with studies indicating its efficacy in extending the shelf life of fruits and vegetables by delaying ripening processes.

Recent technological innovations, such as CRISPR-Cas9 gene editing, have enabled researchers to manipulate the biosynthesis pathways of 7'-Hydroxyabscisic Acid in plants. This has opened new avenues for engineering crops with inherent stress resilience, reducing the need for external applications. For example, researchers at the University of California have successfully introduced genes encoding key enzymes in the ABA biosynthesis pathway into rice plants, resulting in improved drought tolerance.

The commercial potential of 7'-Hydroxyabscisic Acid is further bolstered by its eco-friendly profile and compatibility with organic farming practices. As global demand for sustainable agricultural solutions grows, this compound is poised to play a critical role in addressing food security challenges posed by climate change.

In conclusion, 7'-Hydroxyabscisic Acid (CAS No. 91897-25-5) represents a cutting-edge solution for enhancing plant resilience under adverse conditions. With ongoing research uncovering new insights into its mechanisms and applications, this phytohormone is set to revolutionize agricultural practices worldwide.